N-(2-((3,5-dimethylpiperidin-1-yl)sulfonyl)ethyl)-4-methoxybenzamide
Description
N-(2-((3,5-dimethylpiperidin-1-yl)sulfonyl)ethyl)-4-methoxybenzamide, also known as SMT-19969, is a small molecule compound that has been developed for its potential therapeutic properties. It belongs to the class of compounds known as sulfonyl piperazine derivatives and was first synthesized in the early 2000s. Since then, it has been studied extensively for its applications in scientific research.
Scientific Research Applications
Proteomics Research
This compound is utilized in proteomics research, where it may serve as a building block in the synthesis of more complex molecules. Its structural features, particularly the sulfonyl and methoxybenzamide groups, make it a candidate for modifying proteins or peptides to study their function, interactions, and structure .
Antimicrobial Activity
The related structural analogs of this compound have been studied for their antimicrobial properties. It’s plausible that this compound could also be investigated for its efficacy against bacterial strains, especially in the context of increasing antibiotic resistance .
Drug Development
Given the compound’s molecular structure, it could be a precursor in the synthesis of novel pharmaceuticals. The dimethylpiperidinyl group, in particular, is a common motif in medicinal chemistry, potentially useful in targeting neurological pathways .
Chemical Synthesis
This compound can act as an intermediate in organic synthesis. Its reactive sites allow for further chemical modifications, making it valuable for creating a variety of specialized organic molecules .
Material Science
In material science, the compound’s unique chemical properties could be harnessed to create new materials with specific characteristics, such as enhanced durability or conductivity .
Analytical Chemistry
As a standard or reference compound, it could be used in analytical chemistry to calibrate instruments or validate methods, particularly in mass spectrometry or chromatography .
Biochemical Studies
The compound may be used in biochemical studies to probe the function of enzymes, receptors, or other proteins. Its ability to interact with biological molecules could shed light on cellular processes .
Agricultural Chemistry
In agricultural chemistry, derivatives of this compound could be explored for their potential as pesticides or herbicides, contributing to the development of new crop protection strategies .
properties
IUPAC Name |
N-[2-(3,5-dimethylpiperidin-1-yl)sulfonylethyl]-4-methoxybenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O4S/c1-13-10-14(2)12-19(11-13)24(21,22)9-8-18-17(20)15-4-6-16(23-3)7-5-15/h4-7,13-14H,8-12H2,1-3H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQDFYYLTGQMGG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CN(C1)S(=O)(=O)CCNC(=O)C2=CC=C(C=C2)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((3,5-dimethylpiperidin-1-yl)sulfonyl)ethyl)-4-methoxybenzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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